N-{3-chloro-4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}butanamide

• IUPAC Name: N-[3-chloro-4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl]butanamide
• InChI: InChI=1S/C19H28ClN3O2/c1-5-6-17(24)21-14-7-8-16(15(20)13-14)22-9-11-23(12-10-22)18(25)19(2,3)4/h7-8,13H,5-6,9-12H2,1-4H3,(H,21,24)
• InChI Key: PTUTUWDYVAXQFJ-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=CC(=C(C=C1)N2CCN(CC2)C(=O)C(C)(C)C)Cl
• Molecular Formula: C19H28ClN3O2
• Molecular Weight: 365.9 g/mol

Description

N-{3-chloro-4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}butanamide, also known as BCT-197, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. BCT-197 belongs to the family of piperazine derivatives and is known for its anti-inflammatory properties.

Scientific Research Applications

N-{3-chloro-4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}butanamide has been extensively studied for its anti-inflammatory properties. It has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6 in vitro and in vivo. This compound has also been found to reduce the production of reactive oxygen species and decrease the expression of adhesion molecules. These properties make this compound a promising candidate for the treatment of various inflammatory diseases such as rheumatoid arthritis, inflammatory bowel disease, and asthma.

Mechanism of Action

N-{3-chloro-4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}butanamide exerts its anti-inflammatory effects by inhibiting the activation of the NF-κB pathway. NF-κB is a transcription factor that plays a crucial role in the regulation of inflammatory responses. This compound inhibits the phosphorylation of IκBα, which leads to the inhibition of NF-κB activation and subsequent reduction in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to reduce the levels of inflammatory mediators such as prostaglandin E2 and leukotriene B4. Additionally, this compound has been found to reduce the infiltration of inflammatory cells into tissues and decrease the expression of matrix metalloproteinases. These effects contribute to the anti-inflammatory properties of this compound.

Advantages and Limitations for Lab Experiments

N-{3-chloro-4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}butanamide has several advantages for lab experiments. It is stable under normal laboratory conditions and can be easily synthesized in large quantities. However, one limitation of this compound is that it can be toxic at high concentrations. Therefore, it is important to carefully monitor the concentration of this compound in experiments to avoid toxicity.

Future Directions

There are several potential future directions for the study of N-{3-chloro-4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}butanamide. One direction is to investigate its potential as a therapeutic agent for other inflammatory diseases such as multiple sclerosis and psoriasis. Another direction is to study the effects of this compound on other signaling pathways that are involved in inflammation. Additionally, the development of novel drug delivery systems for this compound could improve its efficacy and reduce potential toxicity. Finally, further studies on the safety and pharmacokinetics of this compound are needed to determine its potential as a therapeutic agent in humans.
Conclusion:
In conclusion, this compound is a promising compound that has gained attention in the scientific community due to its anti-inflammatory properties. It has been extensively studied for its potential therapeutic applications in various inflammatory diseases. The synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research on this compound is needed to fully understand its potential as a therapeutic agent.